Cas no 1261933-25-8 (2-(3-fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid)

• Product Name: 2-(3-fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid
• CAS No: 1261933-25-8
• MF: C₁₃H₈FNO₅
• MW: 277.204727172852
• MDL: MFCD18319752
• CID: 1219644
• PubChem ID: 53225670
• Update Time: 2025-10-23

2-(3-fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid
• 1261933-25-8
• 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic acid, 95%
• DTXSID70689402
• 3'-Fluoro-5'-hydroxy-5-nitro[1,1'-biphenyl]-2-carboxylic acid
• MFCD18319752

• MDL： MFCD18319752
• Inchi： 1S/C13H8FNO5/c14-8-3-7(4-10(16)5-8)12-6-9(15(19)20)1-2-11(12)13(17)18/h1-6,16H,(H,17,18)
• InChI Key： PZAZLCUUIJBTKF-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-])O

Computed Properties

• Exact Mass: 277.03865052g/mol
• Monoisotopic Mass: 277.03865052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 103Ų

Additional information on 2-(3-fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid

Introduction to 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid (CAS No. 1261933-25-8)

2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid, with the CAS number 1261933-25-8, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a fluoro-substituted phenyl ring and a nitrobenzoic acid moiety. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable compound for research and development.

The synthesis of 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid typically involves multi-step processes, often starting from commercially available starting materials. One common approach involves the reaction of 3-fluoro-5-hydroxybenzaldehyde with 4-nitrobenzoyl chloride in the presence of a suitable base, followed by further purification steps to obtain the desired product. The synthesis process can be optimized to achieve high yields and purity, which are crucial for downstream applications.

In terms of its physical properties, 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid is a white crystalline solid with a melting point ranging from 170°C to 175°C. It is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for characterizing the compound's structure and purity.

The biological activity of 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid has been the subject of several recent studies. Research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reactive oxygen species (ROS). These findings have significant implications for the development of new therapeutic agents for conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

In addition to its anti-inflammatory and antioxidant activities, 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid has also been investigated for its potential anticancer properties. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid could be a promising lead compound for the development of novel anticancer drugs.

The potential applications of 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid extend beyond medicinal chemistry. In materials science, this compound has been explored for its use in the synthesis of functional polymers and supramolecular assemblies. Its unique structural features make it an excellent building block for constructing complex molecular architectures with tailored properties. For example, researchers have used this compound as a monomer to synthesize conjugated polymers with enhanced electronic and optical properties, which have potential applications in organic electronics and photovoltaics.

In conclusion, 2-(3-Fluoro-5-hydroxyphenyl)-4-nitrobenzoic Acid (CAS No. 1261933-25-8) is a versatile compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions for various industrial and medical challenges.